3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-[[cyclohexyl(methyl)amino]methyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C15H20N2O2/c1-16(12-7-3-2-4-8-12)11-17-13-9-5-6-10-14(13)19-15(17)18/h5-6,9-10,12H,2-4,7-8,11H2,1H3
• InChI Key: NRJCACVGUBPQBW-UHFFFAOYSA-N
• Canonical SMILES: CN(CN1C2=CC=CC=C2OC1=O)C3CCCCC3
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

3-{[Cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one, also known as CXM, is a benzoxazolone derivative that has been extensively studied for its potential applications in scientific research. CXM is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 279.38 g/mol.

Scientific Research Applications

3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has been studied for its potential applications in a variety of scientific fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has also been studied as a potential drug candidate for the treatment of various conditions, including anxiety, depression, and pain.

Mechanism of Action

The mechanism of action of 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one is not fully understood, but it is thought to involve the modulation of various neurotransmitters and receptors in the brain. 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective and antidepressant effects. 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has also been shown to bind to the sigma-1 receptor, which is involved in various cellular processes and has been implicated in the development of neurodegenerative diseases and cancer.
Biochemical and Physiological Effects:
3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has been shown to have a variety of biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and antitumor activity. In animal studies, 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has been shown to improve cognitive function, reduce inflammation, and inhibit tumor growth. 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has also been shown to have analgesic effects and may be useful in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has several advantages as a research tool, including its high potency, selectivity, and low toxicity. 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one is also relatively easy to synthesize and purify, making it accessible to researchers. However, 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects. Researchers must also be cautious when interpreting the results of 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one experiments, as the compound may have different effects in different cell types and animal models.

Future Directions

There are several future directions for 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one research, including the development of more potent and selective analogs, the investigation of its potential as a therapeutic agent for various conditions, and the elucidation of its mechanism of action. 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one may also be useful as a tool for studying the sigma-1 receptor and its role in various physiological and pathological processes. Further research is needed to fully understand the potential of 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one and its analogs as research tools and therapeutic agents.

Synthesis Methods

3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one can be synthesized through a multistep process that involves the reaction of 2-aminobenzoxazole with cyclohexanone and formaldehyde in the presence of hydrochloric acid. The resulting product is then treated with methylamine to yield 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one. The purity and yield of 3-{[cyclohexyl(methyl)amino]methyl}-1,3-benzoxazol-2(3H)-one can be improved through various purification techniques, including recrystallization and column chromatography.